Cas no 21443-49-2 (Methanone, (2-oxido-1,2,5-oxadiazole-3,4-diyl)bis[(4-methylphenyl)-)

Methanone, (2-oxido-1,2,5-oxadiazole-3,4-diyl)bis[(4-methylphenyl)- Properties

Names and Identifiers

• [4-(4-methylbenzoyl)-5-oxido-1,2,5-oxadiazol-5-ium-3-yl]-(4-methylphenyl)methanone
• (2-oxido-1,2,5-oxadiazole-3,4-diyl)bis[(4-methylphenyl)methanone]
• (4-methylphenyl)-[4-(4-methylphenyl)carbonyl-5-oxidanidyl-1,2,5-oxadiazol-5-ium-3-yl]methanone
• BRD-7324
• (5-oxido-4-p-toluoyl-furazan-5-ium-3-yl)-(p-tolyl)methanone
• STK536281
• BRD-K36187324-001-04-9
• SCHEMBL15891247
• DTXSID00362594
• 21443-49-2
• SMR000147209
• 3,4-di(4-methylbenzoyl)furoxan
• cid_1388811
• REGID_for_CID_1388811
• HMS2613G11
• MLS000555492
• (4-methylphenyl)-[4-[(4-methylphenyl)-oxomethyl]-5-oxido-1,2,5-oxadiazol-5-ium-3-yl]methanone
• CHEMBL1330109
• AKOS005467361
• BRD7324
• BDBM78065
• [4-(4-Methyl-benzoyl)-5-oxy-furazan-3-yl]-p-tolyl-methanone
• +Expand

• InChIKey： CGVOFIXQPPAKLP-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H14N2O4/c1-11-3-7-13(8-4-11)17(21)15-16(20(23)24-19-15)18(22)14-9-5-12(2)6-10-14/h3-10H,1-2H3
• SMILES： CC1=CC=C(C=C1)C(=O)C2=NO[N+](=C2C(=O)C3=CC=C(C=C3)C)[O-]

Computed Properties

• Exact Mass: 322.09542
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 322.09535693g/mol
• Heavy Atom Count: 24
• Complexity: 468
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• PSA: 87.11